Cas no 36122-30-2 (Butanedioic acid, (4-chlorophenyl)-, dimethyl ester)

Butanedioic acid, (4-chlorophenyl)-, dimethyl ester is a chlorinated diester derivative of succinic acid, characterized by its incorporation of a 4-chlorophenyl group. This compound is primarily utilized in organic synthesis and pharmaceutical intermediates due to its reactive ester functionalities and aromatic chlorinated moiety. The dimethyl ester groups enhance solubility in organic solvents, facilitating its use in esterification and transesterification reactions. The 4-chlorophenyl substituent contributes to its potential as a building block for agrochemicals or bioactive molecules. Its stability under standard conditions and well-defined reactivity profile make it a practical choice for research and industrial applications requiring precise functional group manipulation.

Butanedioic acid, (4-chlorophenyl)-, dimethyl ester structure

36122-30-2 structure

Product Name:Butanedioic acid, (4-chlorophenyl)-, dimethyl ester

CAS No:36122-30-2

MF:C₁₂H₁₃ClO₄

MW:256.682223081589

CID:1473118

PubChem ID:11414203

Update Time:2025-06-06

Butanedioic acid, (4-chlorophenyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

- Butanedioic acid, (4-chlorophenyl)-, dimethyl ester
- dimethyl 2-(4-chlorophenyl)succinate
- 36122-30-2
- 1,4-DIMETHYL 2-(4-CHLOROPHENYL)BUTANEDIOATE
- AB22471
- Dimethyl 2-(4-chlorophenyl)butanedioate
- Butanedioicacid,2-(4-chlorophenyl)-,1,4-dimethylester
- Butanedioic acid, 2-(4-chlorophenyl)-, 1,4-dimethyl ester
- MFCD17779920
- Inchi： 1S/C12H13ClO4/c1-16-11(14)7-10(12(15)17-2)8-3-5-9(13)6-4-8/h3-6,10H,7H2,1-2H3
- InChI Key： FPVTWKOOQPWSSF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C(=O)OC)CC(=O)OC

Computed Properties

Exact Mass: 256.05029
Monoisotopic Mass: 256.0502366g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

Butanedioic acid, (4-chlorophenyl)-, dimethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00CS2B-250mg	Butanedioic acid, (4-chlorophenyl)-, diMethyl ester	36122-30-2	95%	250mg	$365.00	2024-05-04
1PlusChem	1P00CS2B-1g	Butanedioic acid, (4-chlorophenyl)-, diMethyl ester	36122-30-2	95%	1g	$888.00	2024-05-04
A2B Chem LLC	AF95443-250mg	Butanedioic acid, (4-chlorophenyl)-, diMethyl ester	36122-30-2	95%	250mg	$322.00	2024-04-20
A2B Chem LLC	AF95443-1g	Butanedioic acid, (4-chlorophenyl)-, diMethyl ester	36122-30-2	95%	1g	$769.00	2024-04-20